Cas no 1174883-73-8 (1-(difluoromethyl)-5-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}-1H-pyrazole)

• Product Name: 1-(difluoromethyl)-5-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}-1H-pyrazole
• CAS No: 1174883-73-8
• MF: C₁₁H₁₃F₂N₅
• MW: 253.251228094101
• MDL: MFCD12405250
• CID: 3159725
• PubChem ID: 45602108
• Update Time: 2025-07-01

1-(difluoromethyl)-5-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-[1-(difluoromethyl)-1H-pyrazol-5-yl]-6,7,8,9-tetrahydro-5H-[1,2,4]triazol o[4,3-a]azepine
• 1-(difluoromethyl)-5-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}-1H-pyrazole
• STK510292
• 3-(1-(Difluoromethyl)-1H-pyrazol-5-yl)-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine
• 3-[2-(difluoromethyl)pyrazol-3-yl]-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine
• EN300-232164
• 1-(DIFLUOROMETHYL)-5-{5H,6H,7H,8H,9H-[1,2,4]TRIAZOLO[4,3-A]AZEPIN-3-YL}PYRAZOLE
• 3-[1-(DIFLUOROMETHYL)-1H-PYRAZOL-5-YL]-6,7,8,9-TETRAHYDRO-5H-[1,2,4]TRIAZ+
• ZWB88373
• 3-[1-(difluoromethyl)-1H-pyrazol-5-yl]-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine
• AKOS005169023
• 1174883-73-8
• 1-(difluoromethyl)-5-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}-1H-pyrazole

• MDL： MFCD12405250
• Inchi： 1S/C11H13F2N5/c12-11(13)18-8(5-6-14-18)10-16-15-9-4-2-1-3-7-17(9)10/h5-6,11H,1-4,7H2
• InChI Key： DORNKBRRPVCEBK-UHFFFAOYSA-N
• SMILES： FC(N1C(=CC=N1)C1=NN=C2CCCCCN21)F

Computed Properties

• Exact Mass: 253.11390176Da
• Monoisotopic Mass: 253.11390176Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 48.5Ų

Additional information on 1-(difluoromethyl)-5-{5H,6H,7H,8H,9H-1,2,4triazolo4,3-aazepin-3-yl}-1H-pyrazole

1-(Difluoromethyl)-5-{5H,6H,7H,8H,9H-1,2,4-Triazolo[4,3-a]azepin-3-yl}-1H-pyrazole: A Comprehensive Overview

The compound with CAS No. 1174883-73-8, known as 1-(difluoromethyl)-5-{5H,6H,7H,8H,9H-1,2,4-triazolo[4,3-a]azepin-3-yl}-1H-pyrazole, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features and potential applications in drug discovery and advanced materials development. The molecule consists of a pyrazole ring fused with a triazoloazepine moiety and a difluoromethyl substituent. These structural elements contribute to its intriguing chemical properties and reactivity.

Recent studies have highlighted the importance of difluoromethyl groups in modulating the pharmacokinetic profiles of bioactive molecules. The presence of this group in the compound under discussion suggests that it may exhibit favorable absorption and stability characteristics. Furthermore, the triazoloazepine ring system is known for its ability to engage in hydrogen bonding and π-interactions, making it a promising candidate for drug-target binding studies. Researchers have explored the potential of this compound as a lead molecule in the development of novel therapeutic agents targeting various disease states.

The synthesis of 1-(difluoromethyl)-5-{5H,6H,7H,8H,9H-1,2,4-triazolo[4,3-a]azepin-3-yl}-1H-pyrazole involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the pyrazole ring via cyclization reactions and the subsequent incorporation of the triazoloazepine moiety through strategic coupling strategies. The use of difluoroalkylation techniques has enabled the precise introduction of the difluoromethyl group at the desired position on the molecule.

From an applications perspective, this compound has shown promise in several areas. In medicinal chemistry researches conducted in 2023 revealed that derivatives of this compound exhibit potent inhibitory activity against certain kinases involved in cancer progression. Additionally experiments have demonstrated that this compound can act as a template for constructing more complex molecular architectures with enhanced bioavailability and efficacy.

In terms of materials science recent investigations have explored its potential as a building block for constructing advanced functional materials such as coordination polymers and metal-organic frameworks (MOFs). The presence of nitrogen atoms within its structure provides multiple coordination sites which can be exploited for constructing hierarchically porous materials with applications in gas storage catalysis and sensing technologies.

Looking ahead future research directions are expected to focus on optimizing the synthesis routes for this compound improving its scalability and exploring its applications in emerging fields such as nanotechnology and green chemistry. Collaborative efforts between academic institutions and industry partners are anticipated to unlock new possibilities for leveraging this compound's unique properties across diverse scientific domains.